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Compound of Interest

Compound Name: Trifloxysulfuron

Cat. No.: B132728

This guide provides a detailed comparison of the herbicidal activity of trifloxysulfuron with
other commonly used sulfonylurea herbicides. The information is intended for researchers,
scientists, and professionals in the field of drug development and weed management.

Introduction to Sulfonylurea Herbicides

Sulfonylurea herbicides are a major class of herbicides discovered in the mid-1970s that
revolutionized weed control in agriculture.[1][2] They are characterized by their high efficacy at
low application rates, high selectivity, and low environmental impact.[2][3] All sulfonylurea
herbicides share a common mode of action: the inhibition of the acetolactate synthase (ALS)
enzyme, also known as acetohydroxyacid synthase (AHAS).[1][4][5] This enzyme is essential
for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.
[1][6] By blocking this pathway, sulfonylureas halt cell division and growth in susceptible plants,
leading to their eventual death.[4][7]

Trifloxysulfuron-sodium is a post-emergence sulfonylurea herbicide known for its broad-
spectrum control of broadleaf weeds and sedges in crops like cotton and sugarcane, as well as
in turfgrass management.[4][8][9] Like other members of its class, it is absorbed through the
foliage and roots and translocated to the meristematic regions of the plant.[4][10]

Comparative Herbicidal Activity
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While all sulfonylureas target the same enzyme, slight variations in their chemical structures
lead to significant differences in their weed control spectrum, crop tolerance, and application
rates.[1] The following table summarizes the herbicidal activity of trifloxysulfuron in
comparison with other selected sulfonylurea herbicides.
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Herbicide

Common Trade
Name(s)

Typical Application
Rate (g a.i./ha)

Key Controlled
Weeds

Trifloxysulfuron

Envoke, Monument,

Recondo

Broadleaf weeds (e.qg.,
pigweed, cocklebur,
morningglory), sedges
(e.g., nutsedge), and

some grasses.[8][11]

Chlorsulfuron

Telar, Glean

10 - 40

Ryegrass, wild
mustard, and other

broadleaf weeds.

Flazasulfuron

Katana, Mission

25-50

Tall fescue, annual
and perennial
ryegrass, broadleaf

weeds, and sedges.

Foramsulfuron

Tribute, Revolver

20 - 45

Grassy weeds and
some broadleaf

weeds.[3]

Halosulfuron-methyl

Prosedge, Manage,

Sempra

35-70

Nutsedges and some

broadleaf weeds.[3]

Metsulfuron-methyl

Ally, Escort, Blade

Broadleaf weeds.[3]
[12]

Rimsulfuron

TranXit, Matrix, Prism

15-35

Grassy weeds like
ryegrass and fescue,
and some broadleaf

weeds.[3]

Sulfosulfuron

Mauverick, Certainty

15-30

Sedges and as a
spring transition aid in
overseeded

bermudagrass.

Mode of Action: ALS Inhibition Pathway
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The primary mechanism of action for all sulfonylurea herbicides is the disruption of the
biosynthesis of branched-chain amino acids through the inhibition of the acetolactate synthase
(ALS) enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. gsrpdf.lib.msu.edu [gsrpdf.lib.msu.edu]

. stanfordchem.com [stanfordchem.com]

. gilbasolutions.com [gilbasolutions.com]

. chemicalwarehouse.com [chemicalwarehouse.com]
. benchchem.com [benchchem.com]

. apvma.gov.au [apvma.gov.au]

. diypestcontrol.com [diypestcontrol.com]

. cotton.org [cotton.org]

°
© (0] ~ (o)) ()] EEN w N =

. High Quality Herbicide Trifloxysulfuron Granule 75%WDG Manufacturer and Supplier |
Zhuoer [zhuoerchem.com]

e 10. Trifloxysulfuron-sodium (Ref: CGA 362622) [sitem.herts.ac.uk]
e 11. greenwayweedsolutions.com [greenwayweedsolutions.com]
e 12. gaweed.com [gaweed.com]

 To cite this document: BenchChem. [A Comparative Analysis of the Herbicidal Activity of
Trifloxysulfuron and Other Sulfonylureas]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132728#comparing-the-herbicidal-activity-of-
trifloxysulfuron-with-other-sulfonylureas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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